Cas no 1099647-85-4 ({3-Ethoxy-2-(5-methyl-1,2-oxazol-3-yl)methoxyphenyl}methanol)

• Product Name: {3-Ethoxy-2-(5-methyl-1,2-oxazol-3-yl)methoxyphenyl}methanol
• CAS No: 1099647-85-4
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5054595
• Update Time: 2025-05-22

{3-Ethoxy-2-(5-methyl-1,2-oxazol-3-yl)methoxyphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {3-ethoxy-2-[(5-methyl-1,2-oxazol-3-yl)methoxy]phenyl}methanol
• [3-ethoxy-2-[(5-methyl-1,2-oxazol-3-yl)methoxy]phenyl]methanol
• NE53217
• Z234893883
• {3-Ethoxy-2-(5-methyl-1,2-oxazol-3-yl)methoxyphenyl}methanol

• Inchi： 1S/C14H17NO4/c1-3-17-13-6-4-5-11(8-16)14(13)18-9-12-7-10(2)19-15-12/h4-7,16H,3,8-9H2,1-2H3
• InChI Key： YTYNSVHBBMPMMQ-UHFFFAOYSA-N
• SMILES： O(CC1C=C(C)ON=1)C1C(=CC=CC=1CO)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 264
• XLogP3: 1.7
• Topological Polar Surface Area: 64.7

Additional information on {3-Ethoxy-2-(5-methyl-1,2-oxazol-3-yl)methoxyphenyl}methanol

{3-Ethoxy-2-(5-methyl-1,2-oxazol-3-yl)methoxyphenyl}methanol: A Comprehensive Overview

The compound with CAS No. 1099647-85-4, commonly referred to as {3-Ethoxy-2-(5-methyl-1,2-oxazol-3-yl)methoxyphenyl}methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a phenolic group, an oxazole ring, and an ethoxy substituent. The combination of these functional groups endows the molecule with intriguing chemical properties and potential bioactivity.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery. The oxazole ring, a five-membered heterocyclic structure, is known for its stability and ability to participate in various chemical reactions. In the case of {3-Ethoxy-2-(5-methyl-1,2-oxazol-3-yl)methoxyphenyl}methanol, the oxazole moiety is further substituted with a methyl group at position 5, which may influence its electronic properties and reactivity. This substitution pattern could play a critical role in determining the compound's interactions with biological systems.

The phenolic group in this compound is another key feature that contributes to its chemical versatility. Phenolic compounds are known for their antioxidant properties and ability to engage in hydrogen bonding, which can be advantageous in medicinal chemistry applications. The presence of an ethoxy group at position 3 further enhances the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems.

From a synthetic perspective, the preparation of {3-Ethoxy-2-(5-methyl-1,2-oxazol-3-yl)methoxyphenyl}methanol involves a series of carefully designed reactions. These include nucleophilic aromatic substitution, oxidation, and protection/deprotection steps. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical research.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its handling during laboratory procedures. The molecular weight of {3-Ethoxy...} is calculated to be 318 g/mol, reflecting its relatively large size compared to simpler organic molecules.

The application of {3-Ethoxy...} extends beyond traditional chemical synthesis. Recent advancements in materials science have explored its potential as a building block for constructing advanced materials with tailored properties. For instance, its ability to form self-assembled monolayers has been investigated for use in nanotechnology applications.

From a pharmacological standpoint, {3-Ethoxy...} has shown promising results in preclinical studies targeting various disease states. Early-stage experiments indicate that this compound may possess anti-inflammatory and antioxidant activities due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX). These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In conclusion, {3-Ethoxy...} represents a fascinating example of how structural complexity can translate into functional diversity within organic molecules. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.